Cas no 22550-15-8 (Isocryptotanshinone)

• Product Name: Isocryptotanshinone
• CAS No: 22550-15-8
• Molecular Formula: C₁₉H₂₀O₃
• Molecular Weight: 296.3603
• CID: 286517
• PubChem ID: 101603194

Isocryptotanshinone Properties

Names and Identifiers

• Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4,8,9-hexahydro-4,4,8-trimethyl-, (8S)-
• Isocryptotanshinone
• Isotanshinone III
• Phenanthro[3,2-b]furan-7,11-dione,1,2,3,4,8,9-hexahydro-4,4,8-trimethyl-, (S)- (8CI)
• (8S)-1,2,3,4,8,9-Hexahydro-4,4,8-trimethylphenanthro[3,2-b]furan-7,11-dione
• 4,4,8-Trimethyl-1,2,3,4,8,9-hexahydrophenanthro[3,2-b]furan-7,11-dione #
• 4,4,8-trimethyl-2,3,8,9-tetrahydro-1H-naphtho[2,1-f][1]benzofuran-7,11-dione
• Isocryptotanshinon
• VUIHARLRBGHPEA-UHFFFAOYSA-N
• FS-6989
• 22550-15-8
• Phenanthro[3,2-b]furan-7,11-dione, 1,2,3,4,8,9-hexahydro-4,4,8-trimethyl-, (+)-
• (8S)-4,4,8-trimethyl-2,3,8,9-tetrahydro-1H-naphtho[2,1-f][1]benzofuran-7,11-dione
• HY-N6651
• CS-0063746
• AKOS040760470
• (8S)-4,4,8-trimethyl-1H,2H,3H,4H,7H,8H,9H,11H-phenanthro[3,2-b]furan-7,11-dione
• DA-54406

• InChIKey： VUIHARLRBGHPEA-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H20O3/c1-10-9-22-18-14(10)16(20)12-6-7-13-11(15(12)17(18)21)5-4-8-19(13,2)3/h6-7,10H,4-5,8-9H2,1-3H3
• SMILES： O=C1C2=C(C3=C(C=C2)C(C)(C)CCC3)C(C4=C1[C@H](C)CO4)=O

Computed Properties

• Exact Mass: 296.14124450g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 296.14124450g/mol
• Heavy Atom Count: 22
• Complexity: 571
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Melting Point: 121 ºC
• Solubility: Insuluble (2.9E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),